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Compound of Interest

Compound Name: Diphenyl ether

Cat. No.: B7761001

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical
reactions in refluxing diphenyl ether, a high-boiling point solvent ideal for high-temperature
organic synthesis.

Introduction

Diphenyl ether is a thermally stable aromatic ether with a high boiling point, making it an
excellent solvent for reactions that require elevated temperatures, typically in the range of 250-
260°C.[1] It is particularly well-suited for thermal cyclization, condensation, and rearrangement
reactions that have high activation energies. Its inert nature under many reaction conditions
and its ability to dissolve a wide range of organic compounds further enhance its utility in
synthetic chemistry. However, its high boiling point and solid state at room temperature
necessitate specific experimental setups and handling procedures.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of diphenyl ether is crucial
for its safe and effective use.
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Property Value Reference(s)
Molecular Formula C12H100 [Source from previous search]
Molecular Weight 170.21 g/mol [Source from previous search]

Colorless crystalline solid or

Appearance iquid [Source from previous search]
iqui

Melting Point 25-27 °C [Source from previous search]

Boiling Point 258-259 °C [Source from previous search]

Density 1.073 g/mL at 25 °C [Source from previous search]

Solubility in Water Insoluble [Source from previous search]

Soluble in benzene, toluene,
Solubility in Organic Solvents chloroform, and other common  [Source from previous search]

organic solvents

Safety Precautions:

Handling: Always work in a well-ventilated fume hood.[2] Avoid inhalation of vapors and
direct contact with skin and eyes.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Fire Safety: Diphenyl ether is combustible. Keep away from open flames and ignition
sources.

» Disposal: Dispose of diphenyl ether and any reaction waste in accordance with local
regulations. It is considered an environmental hazard.[2]

Experimental Setup

A typical apparatus for a reaction in refluxing diphenyl ether is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b7761001?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Gould_Jacobs_Cyclization_for_Quinolone_Synthesis.pdf
https://www.researchgate.net/publication/239236543_A_solvent-free_Jacobs-Gould_reaction
https://www.benchchem.com/product/b7761001#experimental-setup-for-reactions-in-refluxing-diphenyl-ether
https://www.benchchem.com/product/b7761001#experimental-setup-for-reactions-in-refluxing-diphenyl-ether
https://www.benchchem.com/product/b7761001#experimental-setup-for-reactions-in-refluxing-diphenyl-ether
https://www.benchchem.com/product/b7761001#experimental-setup-for-reactions-in-refluxing-diphenyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7761001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

